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Compound of Interest

Compound Name: Speract

Cat. No.: B549632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Speract, a decapeptide crucial for research in sperm motility and fertilization. Adherence to

these protocols is essential for ensuring laboratory safety, maintaining experimental integrity,

and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling Speract, particularly in its lyophilized powder form, a thorough approach to

personal protection is critical to prevent inhalation, dermal, and ocular exposure. The following

PPE is mandatory:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.

Face Shield

Recommended when handling

the lyophilized powder or when

there is a significant risk of

splashing.

Hand Protection Nitrile Gloves

Chemical-resistant gloves are

essential. Double-gloving is

recommended when handling

concentrated stock solutions.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect skin and clothing from

accidental splashes.

Respiratory Protection Respirator/Dust Mask

Necessary when weighing or

otherwise handling the

lyophilized powder to avoid

inhalation of fine particles. A fit-

tested N95 respirator is

advised.

Operational Plan for Safe Handling and Storage
A systematic workflow is crucial for the safe handling of Speract from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage.

Lyophilized Speract should be stored at -20°C for long-term stability.[1][2]
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Before opening, allow the vial to warm to room temperature inside a desiccator to prevent

condensation, as moisture can degrade the peptide.

Reconstitution and Aliquoting:

Perform reconstitution in a designated clean area, such as a laminar flow hood, to prevent

contamination.

Speract is soluble in DMSO.[1] For biological assays, prepare a concentrated stock solution

in DMSO and then dilute it into the appropriate aqueous physiological buffer.

To prepare aqueous solutions, sonication may be necessary to aid dissolution.

It is highly recommended to aliquot the reconstituted Speract into single-use volumes to

avoid repeated freeze-thaw cycles, which can compromise its activity.

Storage of Reconstituted Speract:

Store aliquots at -20°C or, for longer-term storage, at -80°C.

Stock solutions stored at -80°C are generally stable for up to six months, while those at

-20°C should be used within one month.[1]

Disposal Plan
Proper disposal of Speract and contaminated materials is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Inactivation of Speract Waste: Before disposal, it is recommended to inactivate any liquid

waste containing Speract. This can be achieved through chemical decontamination.

Experimental Protocol for Chemical Inactivation:

Prepare an Inactivation Solution: In a chemical fume hood, prepare a 10% bleach solution

(final concentration of 0.5-1.0% sodium hypochlorite).

Inactivate Speract Waste: Carefully add the liquid waste containing Speract to the bleach

solution. A common ratio is 1 part waste to 10 parts inactivation solution.
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Ensure Sufficient Contact Time: Allow the mixture to react for a minimum of 60 minutes to

ensure complete deactivation of the peptide.

Neutralization (if required by local regulations): If necessary, neutralize the solution to a pH

between 6.0 and 8.0.

Final Disposal: After inactivation, the solution can typically be disposed of down the drain

with a copious amount of water, in accordance with local wastewater regulations. Always

confirm with your institution's Environmental Health & Safety (EHS) department.

Disposal of Contaminated Solid Waste:

Segregation: All solid waste that has come into contact with Speract (e.g., pipette tips,

gloves, vials) must be collected in a clearly labeled, leak-proof hazardous waste container.

Storage: Store the sealed container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste

management service.

Quantitative Data
Speract Dose-Response on Sea Urchin Sperm Respiration:

The following table summarizes the dose-dependent effect of Speract on the oxygen

consumption of sea urchin sperm.
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Speract Concentration (M) Effect on Sperm Respiration

10⁻¹²
Significant increase in sperm respiration rates.

[3]

10⁻¹⁰
Half-maximal elevation of sperm cyclic GMP

(cGMP).

10⁻⁹
Half-maximal elevation of sperm cyclic AMP

(cAMP).

10⁻⁸
Maximal (20-fold) increase in oxygen

consumption.

~1 nM Half-maximal stimulation of sperm respiration.

Speract Dose-Response on Intracellular Calcium ([Ca²⁺]i) in Sea Urchin Sperm:

Speract Concentration Effect on Intracellular Calcium ([Ca²⁺]i)

~1 nM and above
Maximum average number of phasic [Ca²⁺]i

fluctuations (around 20 in the first 10 seconds).

Up to 100 nM
Progressive increase in the tonic (sustained)

[Ca²⁺]i response.

Experimental Protocols
Detailed Methodology for a Sea Urchin Sperm Motility Assay Using Speract:

This protocol outlines the key steps for assessing the effect of Speract on sea urchin sperm

motility.

1. Gamete Collection:

Induce sea urchins to spawn by injecting 0.5 M KCl into the coelomic cavity.

Collect "dry" sperm from the male gonopores using a pipette and store it on ice.
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Collect eggs in filtered seawater and wash them several times to remove the jelly coat.

2. Sperm Activation and Dilution:

Activate the dry sperm by diluting it in filtered seawater.

Determine the sperm concentration using a hemocytometer.

Prepare a standard sperm suspension at the desired concentration for the assay.

3. Speract Solution Preparation:

Prepare a stock solution of Speract in DMSO.

Create a series of dilutions of Speract in filtered seawater to achieve the desired final

concentrations for the assay.

4. Motility Assay:

Add a small volume of the diluted sperm suspension to a microscope slide or observation

chamber.

Record the baseline sperm motility using a microscope equipped with a camera and

computer-assisted sperm analysis (CASA) software.

Introduce the Speract solution to the sperm suspension at the desired final concentration.

Immediately begin recording the changes in sperm motility parameters (e.g., percentage of

motile sperm, velocity, swimming path).

Continue recording for a defined period to capture the full response to Speract.

5. Data Analysis:

Use the CASA software to analyze the recorded videos and quantify the changes in sperm

motility parameters in response to different concentrations of Speract.

Compare the results to a control group (sperm treated with vehicle only).
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Mandatory Visualizations
Speract Signaling Pathway:
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Caption: Speract signaling pathway in sea urchin sperm.

Experimental Workflow for Speract Handling and Motility Assay:
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Caption: Workflow for handling Speract and performing a motility assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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